Cas no 1101668-39-6 (2,5,8,11,14-Pentaoxaheptadec-16-yne)

• Product Name: 2,5,8,11,14-Pentaoxaheptadec-16-yne
• CAS No: 1101668-39-6
• MF: C₁₂H₂₂O₅
• MW: 246.300084590912
• MDL: MFCD28155212
• CID: 2357654
• PubChem ID: 354333636
• Update Time: 2025-04-21

2,5,8,11,14-Pentaoxaheptadec-16-yne Chemical and Physical Properties

Names and Identifiers

• mPEG4-Propyne
• 2,5,8,11,14-Pentaoxaheptadec-16-yne
• mPEG4-Alkyne
• Proparyl-PEG5-methane
• Propargyl-PEG5-methane
• mPEG4-CH2C identical withCH
• BIPG1755
• 4,7,10,13,16-Pentaoxa-1-heptadecyne
• P2249
• CID 86291528
• m-PEG5-Propargyl
• ROPARGYL-PEG5-METHANE
• PROPARYL-PEG4-ME
• HY-113921
• AKOS040742025
• 1101668-39-6
• BUB66839
• DA-55682
• mPEG4-CH2C?CH
• mPEG4-CH2C inverted exclamation markOCH
• m-PEG4-propargyl
• m-PEG4-Alkyne
• BP-22376
• C70291
• SCHEMBL564459
• 3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]prop-1-yne
• CS-0064189
• MFCD28155212
• AS-85212

• MDL： MFCD28155212
• Inchi： 1S/C12H22O5/c1-3-4-14-7-8-16-11-12-17-10-9-15-6-5-13-2/h1H,4-12H2,2H3
• InChI Key： QOXHTXZSGABRDF-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)CCOCCOCC#C

Computed Properties

• Exact Mass: 246.14672380g/mol
• Monoisotopic Mass: 246.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -0.4

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 304.2±32.0 °C at 760 mmHg
• Flash Point: 115.2±25.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5,8,11,14-Pentaoxaheptadec-16-yne Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons